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Compound of Interest

Compound Name: UBP646

CAS No.: 1333213-35-6

Cat. No.: B611535

Get Quote

Technical Guide for Research & Drug Development

Executive Summary
UBP646 (9-(4-methylpentyl)-phenanthrene-3-carboxylic acid) represents a pivotal shift in the

pharmacological modulation of ionotropic glutamate receptors. Unlike its predecessors in the

UBP series (e.g., UBP302, UBP310) which function as kainate receptor antagonists, UBP646
is a positive allosteric modulator (potentiator) of N-methyl-D-aspartate (NMDA) receptors.

This guide deconstructs the chemical anatomy of UBP646, elucidates its unique mechanism of

action at GluN1/GluN2 subunits, and provides a validated synthetic pathway and experimental

protocols for its characterization.

Part 1: Structural Anatomy & Physicochemical
Properties
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The efficacy of UBP646 stems from its rigid tricyclic core and its amphiphilic substituents,

which allow it to access lipophilic allosteric sites distinct from the glutamate binding domain.

Chemical Identity[1][2][3][4]
IUPAC Name: 9-(4-methylpentyl)phenanthrene-3-carboxylic acid

Molecular Formula:

Molecular Weight: 306.40 g/mol

Core Scaffold: Phenanthrene (tricyclic aromatic hydrocarbon)

Structure-Activity Relationship (SAR)
The molecule is tripartite, consisting of a scaffold, a polar anchor, and a hydrophobic probe.

Component Chemical Feature Pharmacological Function

Core Phenanthrene Ring

Provides a rigid, planar

scaffold that mimics the

lipophilic interactions of

neurosteroids at the

transmembrane domain (TMD)

interface.

Head 3-Carboxylic Acid

Anionic moiety that forms

electrostatic

interactions/hydrogen bonds

with cationic residues (likely

Arg/Lys) near the membrane-

linker interface.

Tail 9-(4-methylpentyl)

A flexible "isohexyl" chain. This

bulky hydrophobic group

penetrates the lipid bilayer or a

hydrophobic pocket on the

receptor surface, stabilizing the

open-channel conformation.
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Structural Visualization
The following diagram illustrates the SAR logic of UBP646.
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Caption: SAR decomposition of UBP646 showing the functional role of the phenanthrene core

and substituents.

Part 2: Pharmacological Mechanism
Mechanism of Action: Allosteric Potentiation
UBP646 acts as a Positive Allosteric Modulator (PAM). Unlike agonists (glutamate/glycine) that

bind to the Ligand Binding Domain (LBD), UBP646 binds to a distinct site, likely at the interface

of the LBD and Transmembrane Domain (TMD).

Effect: It increases the probability of channel opening (

) in the presence of agonists.

Subunit Selectivity: UBP646 is often described as a "pan-potentiator" but shows varying

degrees of efficacy across GluN2 subunits. It potently enhances currents in GluN1/GluN2D
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receptors, a subtype critical for interneuron signaling and often resistant to other modulators.

Differentiation: It is crucial to distinguish UBP646 from the UBP3xx series (e.g., UBP310),

which are GluK1 (kainate) antagonists. UBP646 enhances, rather than blocks, excitatory

transmission at NMDARs.
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Caption: UBP646 acts orthogonally to the agonist binding event, stabilizing the open channel

conformation.

Part 3: Synthetic Pathway (Retrosynthesis)
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The synthesis of 3,9-disubstituted phenanthrenes is challenging due to regioselectivity. The

most robust route, utilized in the development of phenanthrene-based glutamate receptor

ligands (Jane et al.), involves Mallory Photocyclization of a stilbene precursor.

Retrosynthetic Logic
Target: 9-(4-methylpentyl)-phenanthrene-3-carboxylic acid.

Disconnection: The phenanthrene C4a-C4b bond is cleaved to reveal a stilbene.

Precursors: A 3-substituted benzyl moiety and a 4-substituted benzaldehyde.

Step-by-Step Protocol
Step 1: Preparation of the Stilbene Precursor

Reagents: 3-cyanobenzyl triphenylphosphonium bromide, 4-(4-methylpentyl)benzaldehyde,

NaH (base), THF.

Reaction: Wittig Olefination.

Procedure:

Suspend the phosphonium salt in dry THF under

.

Add NaH (1.1 eq) to generate the ylide (solution turns orange/red).

Add 4-(4-methylpentyl)benzaldehyde dropwise.

Stir at RT for 4h. Quench with water, extract with EtOAc.

Product: 3-cyano-4'-(4-methylpentyl)stilbene (mixture of cis/trans).

Step 2: Oxidative Photocyclization

Reagents: Iodine (
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, catalytic), Propylene oxide (acid scavenger), Cyclohexane (solvent).

Equipment: UV immersion lamp (Hg medium pressure).

Reaction: Mallory Cyclization.

Procedure:

Dissolve the stilbene (1g) in cyclohexane (1L) – high dilution prevents dimerization.

Add

(5 mol%) and propylene oxide.

Irradiate with UV light while bubbling air (oxidant) through the solution.

Monitor by TLC until stilbene disappears.

Product: 9-(4-methylpentyl)-phenanthrene-3-carbonitrile.

Step 3: Hydrolysis to Carboxylic Acid

Reagents: KOH, Ethanol/Water (1:1), Reflux.

Reaction: Base-catalyzed nitrile hydrolysis.

Procedure:

Dissolve the nitrile in EtOH/H2O. Add excess KOH.

Reflux for 12-24h (phenanthrene nitriles are sterically hindered and slow to hydrolyze).

Acidify with HCl to precipitate the crude acid.

Recrystallize from EtOH/Hexane.

Final Product: UBP646.
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Caption: Synthetic workflow utilizing the Mallory photocyclization strategy to construct the

phenanthrene core.

Part 4: Experimental Protocols
Electrophysiology: Potentiation Assay
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To validate UBP646 activity, Two-Electrode Voltage Clamp (TEVC) in Xenopus oocytes or

Patch Clamp in HEK293 cells is standard.

Protocol (HEK293 Whole-Cell Patch Clamp):

Transfection: Co-transfect HEK293 cells with cDNAs encoding GluN1 and GluN2D (ratio 1:1)

and GFP (marker).

Solutions:

Extracellular: 140 mM NaCl, 2.8 mM KCl, 1.0 mM CaCl2, 10 mM HEPES (pH 7.3). Crucial:

Use

-free solution to prevent channel block at holding potentials.

Intracellular: 130 mM Cs-Gluconate (blocks K+ channels), 10 mM HEPES, 10 mM EGTA.

Application:

Apply Agonist: Glutamate (

) + Glycine (

). Record baseline current (

).

Apply Modulator: Co-apply Agonists + UBP646 (

). Record potentiated current (

).

Analysis: Calculate Potentiation % =

.

Data Interpretation Table
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Parameter
Expected Result with
UBP646

Causality

Current Amplitude Increased (>50% potentiation)
Stabilization of the open

channel state.

Deactivation Rate
Slower (Increased

)

Ligand unbinding or channel

closing is hindered by

UBP646.

Mg2+ Block Unaffected
UBP646 binds to an allosteric

site, not the pore.

Selectivity GluN2D > GluN2A/B
Hydrophobic pocket variations

between subunits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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